Cas no 21716-49-4 (3-methoxy-1-methyl-1H-Indole-2-carboxylic acid)

3-methoxy-1-methyl-1H-Indole-2-carboxylic acid structure
21716-49-4 structure
Product Name:3-methoxy-1-methyl-1H-Indole-2-carboxylic acid
CAS No:21716-49-4
MF:C11H11NO3
MW:205.209943056107
CID:1109109
PubChem ID:12619892
Update Time:2025-04-20

3-methoxy-1-methyl-1H-Indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-methoxy-1-methyl-1H-Indole-2-carboxylic acid
    • DB-411156
    • 21716-49-4
    • SCHEMBL10412134
    • Inchi: 1S/C11H11NO3/c1-12-8-6-4-3-5-7(8)10(15-2)9(12)11(13)14/h3-6H,1-2H3,(H,13,14)
    • InChI Key: XHJXRFJZYJVAEU-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C(=O)O)N(C)C2C=CC=CC=21

Computed Properties

  • Exact Mass: 205.07389321g/mol
  • Monoisotopic Mass: 205.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 51.5Ų
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